5β-4,5-Dihydro Prednisolone 21-Acetate
Description
5β-4,5-Dihydro Prednisolone 21-Acetate is a derivative of Prednisolone, a synthetic corticosteroid . It is metabolically interconvertible with prednisone . The CAS number for this compound is 114127-54-7 .
Molecular Structure Analysis
The molecular formula of this compound is C23H32O6 . The molecular weight is 404.5 . Unfortunately, the specific molecular structure analysis is not available in the retrieved resources.Physical and Chemical Properties Analysis
The boiling point of this compound is predicted to be 564.9±50.0 °C . The predicted density is 1.248±0.06 g/cm3 . The predicted pKa is 12.44±0.70 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5β-4,5-Dihydro Prednisolone 21-Acetate involves the conversion of prednisolone to the target compound through a series of chemical reactions.", "Starting Materials": [ "Prednisolone", "Acetic anhydride", "Pyridine", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Prednisolone is dissolved in methanol and a catalytic amount of hydrochloric acid is added. The mixture is refluxed for several hours to form 5β-Dihydro Prednisolone.", "Step 2: The resulting 5β-Dihydro Prednisolone is dissolved in a mixture of acetic anhydride and pyridine and heated under reflux for several hours to form 5β-4,5-Dihydro Prednisolone.", "Step 3: The 5β-4,5-Dihydro Prednisolone is then treated with sodium hydroxide to form the corresponding sodium salt.", "Step 4: The sodium salt is then reacted with acetic anhydride to form 5β-4,5-Dihydro Prednisolone 21-Acetate.", "Step 5: The product is isolated by extraction with diethyl ether and purified by recrystallization from a suitable solvent." ] } | |
CAS No. |
114127-54-7 |
Molecular Formula |
C₂₃H₃₂O₆ |
Molecular Weight |
404.5 |
Synonyms |
11β,17,21-Trihydroxy-5α-pregn-1-ene-3,20-dione 21-Acetate, 2-((5R,8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-10,13-dimethyl-3-oxo-4,5,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl Acetate; |
Origin of Product |
United States |
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